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Compound of Interest

Compound Name: NPD4928

Cat. No.: B14755025

These application notes provide detailed protocols for the solubilization and use of NPD4928, a
potent inhibitor of Ferroptosis Suppressor Protein 1 (FSP1), in both Dimethyl Sulfoxide (DMSO)
and standard cell culture media. The following information is intended for researchers,
scientists, and drug development professionals.

Data Presentation: Solubility of NPD4928

The solubility of NPD4928 in various solvents has been determined to facilitate the preparation
of stock and working solutions for in vitro studies.
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Solvent

Solubility (mg/mL)

Molar Solubility
(mM)

Notes

DMSO

100 mg/mL

198.18 mM

Use fresh, anhydrous
DMSO as moisture

can reduce solubility.

[1]

Water

Insoluble

NPD4928 is poorly
soluble in aqueous

solutions.[1]

Ethanol

Insoluble

NPD4928 is poorly

soluble in ethanol.[1]

Cell Culture Media

Variable

Variable

Solubility is dependent
on media composition
and the final
concentration of
DMSO. ltis
recommended to first
prepare a high-
concentration stock in
DMSO and then dilute
it into the culture

medium.

Experimental Protocols
Protocol 1: Preparation of a 100 mM NPD4928 Stock
Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of NPD4928 in DMSO,

which can be stored for later use.

Materials:

« NPD4928 (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile, amber microcentrifuge tubes or glass vials
Calibrated analytical balance

Vortex mixer

Procedure:

Equilibration: Allow the vial of solid NPD4928 to reach room temperature before opening to
prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of NPD4928 powder using a calibrated
analytical balance and transfer it to a sterile amber tube or vial.

Dissolution: Add the calculated volume of anhydrous DMSO to the solid NPD4928. For
example, to prepare 1 mL of a 100 mM stock solution (assuming a molecular weight of 504.5
g/mol ), dissolve 50.45 mg of NPD4928 in 1 mL of DMSO.

Mixing: Securely cap the tube/vial and vortex until the solid is completely dissolved. The
resulting solution should be clear. Gentle warming (e.g., in a 37°C water bath) may be
applied to aid dissolution, but avoid excessive heat.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, amber microcentrifuge tubes. Store the aliquots at
-20°C or -80°C for long-term storage.

Protocol 2: Preparation of NPD4928 Working Solutions
in Cell Culture Media

This protocol details the dilution of the DMSO stock solution into cell culture medium for

treating cells. It is critical to ensure the final DMSO concentration is hon-toxic to the cells
(typically < 0.1%).

Materials:
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e 100 mM NPD4928 stock solution in DMSO

o Complete cell culture medium (e.g., DMEM, RPMI-1640) with serum and supplements
 Sterile conical tubes or microcentrifuge tubes

Procedure:

e Thawing Stock Solution: Thaw a single aliquot of the 100 mM NPD4928 DMSO stock
solution at room temperature.

» Serial Dilution (Recommended): To achieve a low final DMSO concentration, it is advisable
to perform one or more intermediate dilutions in cell culture medium.

o Example for a final concentration of 10 pM:

» Prepare an intermediate dilution by adding 1 pL of the 100 mM stock solution to 999 uL
of complete cell culture medium to get a 100 uM solution. Mix thoroughly by gentle
pipetting or vortexing.

» Prepare the final working solution by taking 100 pL of the 100 pM intermediate solution
and adding it to 900 pL of complete cell culture medium. This will result in a final
NPD4928 concentration of 10 uM with a final DMSO concentration of 0.01%.

» Direct Dilution (for higher concentrations): For higher working concentrations, direct dilution
may be possible while keeping the DMSO concentration low.

o Example for a final concentration of 100 pM:

» Add 1 pL of the 100 mM stock solution directly to 999 pL of complete cell culture
medium. The final DMSO concentration will be 0.1%.

» Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without the compound.

e Immediate Use: It is recommended to use the freshly prepared working solutions
immediately to avoid potential precipitation or degradation of the compound in the aqueous
environment.[1]
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Caption: Mechanism of NPD4928-induced ferroptosis via FSP1 inhibition.

Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing NPD4928 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. selleckchem.com [selleckchem.com]

 To cite this document: BenchChem. [Application Notes and Protocols: NPD4928 Solubility
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14755025#npd4928-solubility-in-dmso-and-cell-
culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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